Cas no 1131623-02-3 (2-(2-methyl-1-piperazinyl)Benzoic acid)

• Product name: 2-(2-methyl-1-piperazinyl)Benzoic acid
• CAS No: 1131623-02-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 2133713
• PubChem ID: 44828701

2-(2-methyl-1-piperazinyl)Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1-piperazinyl)Benzoic acid
• 2-(2-methylpiperazin-1-yl)benzoic acid
• AKOS015842786
• 1131623-02-3
• DB-060494
• 1-(2-carboxyphenyl)-2-methylpiperazine
• 1-(2-carboxyphenyl)-2-methyl piperazine
• DTXSID10660851

• Inchi： InChI=1S/C12H16N2O2/c1-9-8-13-6-7-14(9)11-5-3-2-4-10(11)12(15)16/h2-5,9,13H,6-8H2,1H3,(H,15,16)
• InChI Key： BXVIOFMGYMZHHJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 220.121177757Da
• Monoisotopic Mass: 220.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52.6Ų